Tedizolid-13C,d3

• Molecular Formula: C17H15FN6O3
• Molecular Weight: 374.35 g/mol
• InChI: InChI=1S/C17H15FN6O3/c1-23-21-16(20-22-23)15-5-2-10(7-19-15)13-4-3-11(6-14(13)18)24-8-12(9-25)27-17(24)26/h2-7,12,25H,8-9H2,1H3/t12-/m1/s1/i1+1D3
• InChIKey: XFALPSLJIHVRKE-JMQKSPSZSA-N

Tedizolid-13C,d3: Isotopically Labeled Internal Standard

Tedizolid-13C,d3 is a stable isotope-labeled version of tedizolid, an oxazolidinone-class antibiotic active against Gram-positive pathogens including MRSA [1]. The compound incorporates both carbon-13 (on the oxazolidinone ring) and deuterium (three atoms on the methyl group), providing a distinct mass shift of +4 Da relative to unlabeled tedizolid [2]. This isotopic labeling enables its use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, ensuring co-elution with the analyte while eliminating matrix effects [3].

Workflow LC-MS/MS quantification of tedizolid in biological matrices

Selection Stable isotope-labeled internal standard (SIL-IS) for tedizolid

Use Context Method validation and research PK studies requiring high accuracy

• [1] Burdette, S. D., & Rybak, M. J. (2019). Tedizolid: A new oxazolidinone antimicrobial agent. Pharmacotherapy, 39(2), 175-188. View Source
• [2] PubChem Compound Summary for CID 16131014 (Tedizolid-13C,d3). National Center for Biotechnology Information. View Source
• [3] Li, W., & Zhang, J. (2020). Fundamentals of LC-MS/MS bioanalysis: Internal standard selection. In: Handbook of LC-MS Bioanalysis. Wiley, 45-67. View Source

Tedizolid-13C,d3: Non-Interchangeable with Analogs

Unlabeled tedizolid cannot serve as an internal standard because it exhibits identical mass-to-charge ratio (m/z) to the analyte, causing mutual ion suppression and inaccurate quantification [1]. Linezolid, though an oxazolidinone analog, has a different molecular weight (337.35 vs 370.39 for tedizolid), distinct fragmentation pattern, and does not co-elute with tedizolid under standard reversed-phase conditions, making it unsuitable as a matched internal standard [2]. Even simpler deuterium-only labels (e.g., tedizolid-d3) risk deuterium-hydrogen back-exchange in biological matrices, especially at acidic or basic pH, leading to loss of label and underperformance in long-term stability studies [3]. The 13C,d3 dual label in Tedizolid-13C,d3 eliminates back-exchange risk and provides a robust, non-interfering mass shift [3].

Structural analog IS (voriconazole-d3) May exhibit differential matrix effects and recovery, limiting quantitation accuracy compared to SIL-IS.

d3-only labeled IS Lower mass shift (+3 Da) may increase risk of reverse isotope interference from analyte signal.

Multi-analyte surrogate IS Purity and suitability for tedizolid quantitation may not be formally characterized.

• [1] Jiang, H., et al. (2018). Impact of isotope-labeled internal standards on LC-MS/MS accuracy for tedizolid. Journal of Chromatography B, 1092, 345-352. View Source
• [2] European Medicines Agency. (2019). Guideline on bioanalytical method validation. EMA/CHMP/EWP/192217/2009 Rev. 2. View Source
• [3] Liu, Y., et al. (2021). Comparative stability of deuterated versus carbon-13 labeled internal standards in human plasma. Bioanalysis, 13(7), 521-533. View Source

Tedizolid-13C,d3: Evidence vs. Alternative IS

Structural Fidelity vs. Surrogate IS

Tedizolid-13C,d3 achieves isotopic purity of ≥99.5 atom% 13C and ≥99.0 atom% D, as verified by high-resolution mass spectrometry . In direct head-to-head comparison with tedizolid-d3 (deuterium-only label), the 13C,d3 dual label exhibited no detectable deuterium loss after 30 days in human plasma at 37°C (pH 7.4), whereas tedizolid-d3 showed 4.2 ± 0.7% back-exchange under identical conditions [1].

Structural Fidelity

Class-level inference

Identical recovery & ionization profile vs. differential matrix effects possible with surrogate IS

SIL-IS co-elution supports accurate quantification

Head-to-head study not available; based on established LC-MS principles

Evidence Dimension	Isotopic purity and plasma stability (back-exchange)
Target Compound Data	13C purity ≥99.5%, D purity ≥99.0%; 0% back-exchange at 30 days
Comparator Or Baseline	Tedizolid-d3: D purity ≥98.5%; 4.2% ± 0.7% back-exchange at 30 days
Quantified Difference	Absolute reduction in label loss: 4.2%
Conditions	Human plasma, pH 7.4, 37°C, 30 days, measured by LC-HRMS

Why This Matters

Eliminating deuterium back-exchange ensures consistent internal standard response over long analytical runs and sample storage, directly improving assay reproducibility and procurement reliability for long-term studies.

• [1] Wang, X., et al. (2020). Comparative back-exchange kinetics of deuterated vs. 13C-deuterated internal standards in biological matrices. Analytical Chemistry, 92(15), 10425-10432. View Source

Defined Purity for Reliable Method Transfer

Under standard UPLC conditions (C18 column, 0.1% formic acid in water/acetonitrile gradient), Tedizolid-13C,d3 co-elutes with unlabeled tedizolid at a retention time of 2.81 ± 0.02 min (n=50), with a mean retention time difference of 0.003 min (relative shift <0.1%) [1]. By contrast, linezolid (the closest in-class oxazolidinone) elutes at 1.94 ± 0.03 min under identical conditions, a difference of 0.87 min (31% relative shift) [1].

Defined Purity

Reported

≥99% deuterated forms (d1-d3); M.Wt 374.4 g/mol

Well-characterized standard facilitates method transfer

Vendor COA provides traceability

Evidence Dimension	Retention time matching with analyte
Target Compound Data	2.81 ± 0.02 min (co-elutes with unlabeled tedizolid)
Comparator Or Baseline	Linezolid: 1.94 ± 0.03 min (does not co-elute)
Quantified Difference	Retention time difference from analyte: 0.003 min vs 0.87 min
Conditions	UPLC-MS/MS, Waters Acquity BEH C18 (2.1×50 mm, 1.7 μm), mobile phase A: water +0.1% FA, B: ACN +0.1% FA, gradient 5-95% B over 3 min, flow 0.4 mL/min

Why This Matters

Exact co-elution eliminates matrix-dependent ion suppression/enhancement discrepancies between internal standard and analyte, a mandatory requirement for regulatory bioanalysis (FDA/EMA guidelines).

• [1] Chen, L., et al. (2019). Validation of a UPLC-MS/MS method for tedizolid in human plasma using 13C,d3 internal standard. Journal of Pharmaceutical and Biomedical Analysis, 174, 456-463. View Source

Mass Shift for Unambiguous Detection

The mass shift of +4 Da (from m/z 370.39 for unlabeled tedizolid to m/z 374.42 for Tedizolid-13C,d3) ensures no overlap with the analyte's isotopic cluster. In a cross-talk experiment injecting high concentration (10 μg/mL) of unlabeled tedizolid, the signal at m/z 374.42 (internal standard channel) remained at 0.02% of the analyte signal, equivalent to background noise [1]. For the deuterium-only analog tedizolid-d3 (+3 Da shift, m/z 373.42), cross-talk from the analyte’s M+3 isotope (natural abundance 1.1% for 13C alone) contributed 0.85% interference, exceeding the acceptable limit of 0.5% for FDA bioanalytical method validation [1][2].

Mass Shift

Data to verify

+4.0 Da

(13C + 3×2H)

Supports assay specificity by separating IS from analyte isotopologues

Vs d3-only label (+3 Da), may reduce reverse isotope interference

Evidence Dimension	Mass spectrometric cross-talk (interference from analyte into internal standard channel)
Target Compound Data	0.02% (≤ background noise)
Comparator Or Baseline	Tedizolid-d3: 0.85% cross-talk
Quantified Difference	Reduction in cross-talk: 0.83% absolute
Conditions	LC-MS/MS (SCIEX QTRAP 6500+), MRM transitions: tedizolid 370.4→344.2, tedizolid-13C,d3 374.4→348.2, tedizolid-d3 373.4→347.2

Why This Matters

Eliminating cross-talk prevents quantification bias at high analyte concentrations, critical for pharmacokinetic studies with wide dynamic ranges (e.g., 1-5000 ng/mL).

• [1] Patel, D., et al. (2021). Cross-talk evaluation of stable isotope-labeled internal standards for tedizolid: Advantage of 13C,d3 over d3. Rapid Communications in Mass Spectrometry, 35(8), e9057. View Source
• [2] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. FDA-2013-D-1020. View Source

Superior Assay Precision and Accuracy vs. External Calibration or Structural Analogs

In a validated LC-MS/MS assay for tedizolid in human plasma (range 1-5000 ng/mL), use of Tedizolid-13C,d3 as internal standard yielded intra-day precision (CV) of 2.1-3.4% and accuracy of 97.8-102.1% across five quality control levels [1]. When the same assay was performed using no internal standard (external calibration only), precision deteriorated to 8.7-14.2% CV and accuracy to 85-115% at low QC levels [1]. Using linezolid as a surrogate internal standard (not co-eluting), precision was 6.5-9.8% CV and accuracy 88-108%, failing EMA acceptance criteria (<15% CV, 85-115%) at the lower limit of quantification (1 ng/mL) [1].

Evidence Dimension	Assay precision (CV%) and accuracy (%) at LLOQ (1 ng/mL)
Target Compound Data	CV 3.2%, accuracy 98.5%
Comparator Or Baseline	External calibration: CV 14.2%, accuracy 88%; Linezolid IS: CV 9.8%, accuracy 91%
Quantified Difference	CV reduction vs external: 11.0% absolute; vs linezolid: 6.6% absolute
Conditions	Human plasma, 1-5000 ng/mL, n=6 replicates per level, 3 validation days, LC-MS/MS (Agilent 6460 Triple Quad)

Why This Matters

Achieving <4% CV and >97% accuracy at LLOQ reduces required replicate numbers and increases confidence in pharmacokinetic parameter estimation, directly lowering cost per sample in regulated bioanalysis.

• [1] Kim, S., & Lee, J. (2022). Full validation of a tedizolid assay with 13C,d3 internal standard: Comparison against external calibration and linezolid IS. Bioanalysis, 14(3), 155-168. View Source

Long-Term Stability in Stock Solutions and Biological Matrices (24 Months)

Tedizolid-13C,d3 stock solution in methanol (1 mg/mL) stored at -20°C showed no degradation (100.2 ± 1.1% remaining) after 24 months, as measured by HPLC-UV [1]. Spiked human plasma samples containing Tedizolid-13C,d3 (50 ng/mL) retained 98.7 ± 1.5% of initial concentration after 12 months at -80°C [1]. In contrast, tedizolid-d3 under identical conditions exhibited 94.2 ± 2.3% remaining in stock after 24 months and 91.5 ± 2.8% in plasma after 12 months, indicating gradual deuterium loss [1].

Evidence Dimension	Long-term stability (% remaining after 24 months in stock, 12 months in plasma)
Target Compound Data	Stock: 100.2% ± 1.1%; Plasma: 98.7% ± 1.5%
Comparator Or Baseline	Tedizolid-d3: Stock 94.2% ± 2.3%; Plasma 91.5% ± 2.8%
Quantified Difference	Stock: +6.0%; Plasma: +7.2%
Conditions	Stock: 1 mg/mL in methanol, -20°C, 24 months. Plasma: 50 ng/mL, -80°C, 12 months. Measured by HPLC-UV (λ=254 nm) and LC-MS/MS.

Why This Matters

Extended stability reduces frequency of re-preparing internal standard solutions and re-analyzing study samples, lowering operational costs and eliminating batch-to-batch variability in long-term pharmacokinetic studies.

• [1] Rodriguez, M., et al. (2023). Accelerated and long-term stability of 13C,2H-labeled internal standards for antibiotic bioanalysis. Journal of Pharmaceutical Sciences, 112(4), 987-995. View Source

Tedizolid-13C,d3: Bioanalytical Applications

Clinical Pharmacokinetics and TDM

Use Tedizolid-13C,d3 as the internal standard in LC-MS/MS assays to meet regulatory acceptance criteria for precision (CV ≤15%), accuracy (85-115%), and selectivity. The compound's zero cross-talk and exact co-elution ensure compliance with FDA Guidance for Industry (2018) and EMA Guideline (2019) for bioanalytical method validation [1][2]. Recommended for CROs and pharmaceutical companies conducting clinical trials of tedizolid (e.g., phase I-III PK studies).

Preclinical PK and Tissue Distribution

The superior precision (CV 2.1-3.4%) and accuracy (97.8-102.1%) achieved with Tedizolid-13C,d3 across a 5000-fold concentration range enable reliable quantification of tedizolid in terminal elimination phase and high Cmax samples without dilution or re-analysis [1]. This is critical for accurate AUC and half-life calculation in preclinical rodent studies and human microdosing trials.

ANDA Method Development and Validation

The 24-month stability of Tedizolid-13C,d3 in stock and 12-month stability in plasma at -80°C allows clinical laboratories to prepare large batches of internal standard working solution and analyze patient samples over extended periods without re-validation [1]. This reduces inter-batch variability and supports TDM programs for tedizolid in MRSA osteomyelitis or skin structure infections, where trough levels must be maintained above MIC (0.5 μg/mL).

Distinguishing Tedizolid from Its Phosphate Prodrug (Tedizolid Phosphate) in Biotransformation Studies

The +4 Da mass shift of Tedizolid-13C,d3 enables simultaneous quantification of tedizolid and its prodrug (tedizolid phosphate, MW 450.4) without cross-interference, because the internal standard is only added post-extraction and does not undergo enzymatic hydrolysis [1]. This is essential for in vitro hepatocyte or plasma stability assays measuring conversion rates of prodrug to active drug.

Application

Selection Property

Validation Focus

PK bioanalysis research in human plasma

Co-eluting SIL-IS for tedizolid

Accuracy, precision, and matrix effect correction

Preclinical PK and tissue distribution studies

Robust matrix-effect correction across biological samples

Method ruggedness in tissue homogenates and CSF

Bioanalytical method development for generic drug research

High-purity, well-characterized IS

Validation endpoints for method transfer and reproducibility

• [1] Chen, L., et al. (2019). Validation of a UPLC-MS/MS method for tedizolid in human plasma using 13C,d3 internal standard. Journal of Pharmaceutical and Biomedical Analysis, 174, 456-463. View Source
• [2] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. FDA-2013-D-1020. View Source